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Introduction

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
materials science research, the strategic formation of carbon-carbon bonds is a cornerstone of
molecular construction. Among the powerful tools available to chemists, the Stille cross-
coupling reaction stands out for its versatility and functional group tolerance. Central to this
reaction is the organostannane reagent, a class of compounds that has enabled the synthesis
of countless complex molecules. This guide provides an in-depth technical overview of a
specific and highly valuable organostannane: 3-Methoxy-2-(tributylstannyl)pyridine.

This document will delve into the fundamental properties, synthesis, and applications of this
reagent, with a particular focus on the mechanistic underpinnings of its reactivity. The aim is to
provide researchers, scientists, and drug development professionals with a comprehensive and
actionable resource for the effective utilization of 3-Methoxy-2-(tributylstannyl)pyridine in
their synthetic endeavors.

Physicochemical Properties and Characterization
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A thorough understanding of a reagent's physical and chemical properties is paramount for its
successful application in synthesis. This section outlines the key characteristics of 3-Methoxy-
2-(tributylstannyl)pyridine.

Property Value Source(s)
Molecular Weight 398.17 g/mol [1]
Chemical Formula Ci1sH33NOSN [1]

CAS Number 1094072-15-7 [1]
Physical Form Solid or Liquid [1]

Purity Typically >95%

Storage Temperature 4°C

Note on Physical Form: There are conflicting reports in commercial listings regarding the
physical state of 3-Methoxy-2-(tributylstannyl)pyridine, with some sources describing it as a
solid and others as a liquid.[1] This discrepancy may be due to the presence of impurities or
residual solvent, or it may exist as a low-melting solid. It is crucial for users to visually inspect
the material upon receipt and handle it accordingly.

Spectroscopic Characterization:

While a comprehensive, publicly available dataset of spectroscopic information for 3-Methoxy-
2-(tributylstannyl)pyridine is not readily available, the expected spectral features can be
inferred from its structure and data for analogous compounds.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the tributyl
groups, typically multiplets in the range of 0.8-1.6 ppm. The protons on the pyridine ring
would appear in the aromatic region (typically 7.0-8.5 ppm), with their chemical shifts and
coupling constants influenced by the methoxy and tributylstannyl substituents. The methoxy
group would present as a singlet around 3.8-4.0 ppm.

e 13C NMR: The carbon NMR would display signals for the butyl chains (typically 10-30 ppm)
and the pyridine ring (typically 120-160 ppm), as well as a signal for the methoxy carbon
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around 55-60 ppm. The carbon attached to the tin atom would exhibit coupling to the tin
isotopes.

» IR Spectroscopy: The infrared spectrum would be characterized by C-H stretching vibrations
of the alkyl and aromatic groups (around 2800-3100 cm~1), C=C and C=N stretching of the
pyridine ring (around 1400-1600 cm~1), and C-O stretching of the methoxy group (around
1000-1300 cm™1).

Synthesis of 3-Methoxy-2-(tributylstannyl)pyridine

The synthesis of 2-(tributylstannyl)pyridines is most commonly achieved through a halogen-
metal exchange reaction followed by quenching with an electrophilic tin species. While a
specific, peer-reviewed synthesis of 3-Methoxy-2-(tributylstannyl)pyridine is not readily
found in the literature, a reliable protocol can be constructed based on well-established
procedures for analogous compounds.[2][3]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methoxy-2-(tributylstannyl)pyridine AldrichCPR 1094072-15-7 [sigmaaldrich.com]

2. prepchem.com [prepchem.com]

3. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methoxy-2-
(tributylstannyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1386665/docs#an-in-depth-technical-guide-to-3-
methoxy-2-tributylstannyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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